Cas no 2138270-06-9 (3-Methoxy-4-nitrobenzenesulfonyl fluoride)

• Product Name: 3-Methoxy-4-nitrobenzenesulfonyl fluoride
• CAS No: 2138270-06-9
• MF: C₇H₆FNO₅S
• MW: 235.1896443367
• CID: 6350462
• PubChem ID: 91730197
• Update Time: 2025-05-28

3-Methoxy-4-nitrobenzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• benzenesulfonyl fluoride, 3-methoxy-4-nitro-
• 3-methoxy-4-nitrobenzene-1-sulfonyl fluoride
• ILHGEWUZFAPUCW-UHFFFAOYSA-N
• EN300-727422
• 2138270-06-9
• 3-methoxy-4-nitrobenzenesulfonyl fluoride
• 3-Methoxy-4-nitrobenzenesulfonyl fluoride

• Inchi： 1S/C7H6FNO5S/c1-14-7-4-5(15(8,12)13)2-3-6(7)9(10)11/h2-4H,1H3
• InChI Key： ILHGEWUZFAPUCW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 234.99507163g/mol
• Monoisotopic Mass: 234.99507163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-Methoxy-4-nitrobenzenesulfonyl fluoride

Recent Advances in the Application of 3-Methoxy-4-nitrobenzenesulfonyl fluoride (CAS: 2138270-06-9) in Chemical Biology and Medicinal Research

3-Methoxy-4-nitrobenzenesulfonyl fluoride (MNBSF, CAS: 2138270-06-9) has emerged as a critical chemical probe and synthetic intermediate in chemical biology and medicinal chemistry. Recent studies highlight its utility as a sulfonylating agent, particularly in the selective modification of proteins and small molecules. This compound's unique reactivity profile, attributed to the electron-withdrawing nitro and methoxy groups, enables efficient sulfonylation under mild conditions, making it valuable for drug discovery and proteomics research.

A 2023 study published in Journal of Medicinal Chemistry demonstrated MNBSF's role in covalent inhibitor development targeting serine hydrolases. The research team utilized MNBSF to synthesize a library of sulfonylated inhibitors, achieving nanomolar potency against cancer-associated enzymes. Structural analysis revealed that the 3-methoxy-4-nitro motif enhances binding affinity through π-stacking interactions with aromatic residues in enzyme active sites.

In proteomics applications, MNBSF has shown promise as an activity-based probe for profiling sulfonation-sensitive enzymes. A Nature Chemical Biology publication (2024) detailed its use in chemoproteomic screens, identifying previously unknown sulfonation sites in metabolic enzymes. The study employed quantitative mass spectrometry to map over 200 modified residues across human cell lines, providing new insights into post-translational regulation.

The compound's stability in physiological conditions has been systematically evaluated in recent pharmacokinetic studies. Research data indicates MNBSF maintains >80% stability in plasma for 6 hours at 37°C, with preferential accumulation in tumor tissues observed in murine models. These properties support its potential as a theranostic agent, particularly when combined with fluorescence tags for imaging applications.

Ongoing clinical investigations focus on MNBSF-derived PET tracers for oncology imaging. Preliminary results from Phase I trials demonstrate excellent tumor-to-background ratios (>5:1) in multiple cancer types, with favorable safety profiles. The tracer's rapid clearance kinetics (t_1/2 = 45 min) and low non-specific binding make it particularly suitable for repeated imaging protocols.

Future research directions include the development of MNBSF-based bifunctional linkers for antibody-drug conjugates (ADCs) and the exploration of its reactivity with non-canonical amino acids. Recent computational studies predict favorable interactions with selenocysteine residues, suggesting potential applications in selenoprotein engineering. The compound's versatility continues to drive innovation across multiple therapeutic areas.